Cas no 93475-98-0 (Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI))

Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI) structure
93475-98-0 structure
Product Name:Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI)
CAS No:93475-98-0
MF:C13H26N2O
MW:226.358343601227
CID:814265
PubChem ID:412221
Update Time:2025-04-19

Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI) Chemical and Physical Properties

Names and Identifiers

    • Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI)
    • 2-methylprop-2-enyl N,N-dibutylcarbamimidate
    • 93475-98-0
    • DTXSID90328588
    • NSC-38225
    • NSC38225
    • Inchi: 1S/C13H26N2O/c1-5-7-9-15(10-8-6-2)13(14)16-11-12(3)4/h14H,3,5-11H2,1-2,4H3
    • InChI Key: XZANXUQUIKBNLN-UHFFFAOYSA-N
    • SMILES: O(CC(=C)C)C(=N)N(CCCC)CCCC

Computed Properties

  • Exact Mass: 226.204513457g/mol
  • Monoisotopic Mass: 226.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 36.3Ų
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